Cas no 657-26-1 (L-(+)-Lysine Dihydrochloride)

• Product Name: L-(+)-Lysine Dihydrochloride
• CAS No: 657-26-1
• MF: C₆H₁₆Cl₂N₂O₂
• MW: 219.109439849854
• MDL: MFCD00066389
• CID: 39452
• PubChem ID: 24896413
• Update Time: 2025-04-18

L-(+)-Lysine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• L-lysine dihydrochloride
• L-(+)-Lysine Dihydrochloride
• H-Lys-OH.2HCl
• H-Lys-OH•2HCl
• H-LYS-OH2HCL
• L-Lysine HCL
• D,L-lysine dihydrochloride
• L-Lisine dihydrochloride
• L-Lysin,Dihydrochlorid
• L-LYSINE 2HCL
• L-Lysine dihydrate
• L-LysineHCl-6-13C
• L-Lysine-UL-13C62HCl
• L-Lysine-UL-13C6HCl
• Lys dihydrochloride
• Lysine dihydrochloride
• H-Lys-OH·2HCl
• (S)-2,6-Diaminohexanoic acid dihydrochloride
• SCHEMBL875015
• UNII-90YFR6U9QC
• (2S)-2,6-diaminohexanoic acid dihydrochloride
• EINECS 211-518-3
• A867605
• L-Lysine diHCl
• AKOS016004187
• L-Lysine dihydrochloride, >=98% (HPLC)
• DS-3736
• L-Lysine, hydrochloride (1:2)
• 657-26-1
• lysine bishydrochloride
• L-Lysine, dihydrochloride
• NS00079467
• JBBURJFZIMRPCZ-XRIGFGBMSA-N
• Q27271351
• M03097
• DTXSID30883525
• 90YFR6U9QC
• s10365
• Lysine 2HCL
• Lysine 2 HCL
• (2S)-2,6-diaminohexanoic acid;dihydrochloride
• MFCD00066389
• L0131
• Lysine, dihydrochloride, L-
• DA-75056

• MDL： MFCD00066389
• Inchi： 1S/C6H14N2O2.2ClH/c7-4-2-1-3-5(8)6(9)10;;/h5H,1-4,7-8H2,(H,9,10);2*1H/t5-;;/m0../s1
• InChI Key： JBBURJFZIMRPCZ-XRIGFGBMSA-N
• SMILES： Cl.Cl.OC([C@H](CCCCN)N)=O
• BRN： 4539715

Computed Properties

• Exact Mass: 218.05900
• Monoisotopic Mass: 218.058883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 89.3

Experimental Properties

• Color/Form: White lens powder
• Density: 0.9820
• Melting Point: 200-206 °C (lit.)
• Boiling Point: 311.5℃ at 760 mmHg
• Flash Point: 142.2 °C
• Refractive Index: 15 ° (C=2, H2O)
• Solubility: Soluble in water (100 mg/ml).
• Water Partition Coefficient: Soluble in water (100 mg/ml).
• PSA: 89.34000
• LogP: 2.53190
• Solubility: Not determined
• Merck: 5636
• Sensitiveness: Hygroscopic
• Specific Rotation: 14 º (c=2, water 18 ºC)
• FEMA: 3205

L-(+)-Lysine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S37/39-S26
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters